Cas no 62399-74-0 (Octanoic acid, 8-[(1-methyl-1H-pyrazol-3-yl)amino]-8-oxo-, ethyl ester)

• Product name: Octanoic acid, 8-[(1-methyl-1H-pyrazol-3-yl)amino]-8-oxo-, ethyl ester
• CAS No: 62399-74-0
• MF: C₁₄H₂₃N₃O₃
• MW: 281.35072350502
• CID: 446241
• PubChem ID: 71386783

Octanoic acid, 8-[(1-methyl-1H-pyrazol-3-yl)amino]-8-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 8-[(1-methyl-1H-pyrazol-3-yl)amino]-8-oxo-, ethyl ester
• ethyl 8-[(1-methylpyrazol-3-yl)amino]-8-oxooctanoate
• Ethyl 8-[(1-methyl-1H-pyrazol-3-yl)amino]-8-oxooctanoate
• 62399-74-0
• DTXSID50808937

• Inchi： InChI=1S/C14H23N3O3/c1-3-20-14(19)9-7-5-4-6-8-13(18)15-12-10-11-17(2)16-12/h10-11H,3-9H2,1-2H3,(H,15,16,18)
• InChI Key： QHLLUXLUFCMOQH-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCCCCCC(=O)NC1=NN(C=C1)C

Computed Properties

• Exact Mass: 281.17409
• Monoisotopic Mass: 281.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 73.22